Cas no 122135-84-6 (2-Butenoic acid, 3-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2Z)-)

• Product Name: 2-Butenoic acid, 3-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2Z)-
• CAS No: 122135-84-6
• MF: C₇H₉F₃O₅S
• MW: 262.203572034836
• CID: 1213638
• PubChem ID: 11207722
• Update Time: 2025-04-20

2-Butenoic acid, 3-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2Z)-
• ethyl 3-(trifluoromethylsulfonyloxy)but-2-enoate
• (Z)-3-Trifluoromethanesulfonyloxy-but-2-enoic acid ethyl ester
• DTXSID101197897
• Ethyl (2Z)-3-[[(trifluoromethyl)sulfonyl]oxy]-2-butenoate
• 3-(Trifluoromethylsulfonyloxy)crotonic acid ethyl ester
• 122135-84-6
• UZGNUZUZYRKGHA-PLNGDYQASA-N
• SCHEMBL13129943

• Inchi： 1S/C7H9F3O5S/c1-3-14-6(11)4-5(2)15-16(12,13)7(8,9)10/h4H,3H2,1-2H3/b5-4-
• InChI Key： UZGNUZUZYRKGHA-PLNGDYQASA-N
• SMILES： S(C(F)(F)F)(=O)(=O)O/C(/C)=C\C(=O)OCC

Computed Properties

• Exact Mass: 30.04698
• Monoisotopic Mass: 262.01227904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 0